6-Chloro-5-iodo-2-(methylthio)pyrimidin-4(1H)-one
Overview
Description
6-Chloro-5-iodo-2-(methylthio)pyrimidin-4(1H)-one is a compound that has been studied for its potential use in scientific research. This compound has several properties that make it an attractive candidate for researchers, including its chemical stability, low toxicity, and its ability to act as a catalyst in certain reactions.
Scientific Research Applications
Synthesis of Heterocycles
6-Chloro-5-iodo-2-(methylthio)pyrimidin-4(1H)-one and its analogues are key intermediates in the synthesis of various heterocycles, which are of significant interest due to their potential biological activities. For instance, the synthesis of pyrimido[4,5-d]pyrimidine-2,4(1H,3H)dithiones, a class of compounds with expected biological significance, utilizes derivatives of 2-(methylthio)pyrimidine as starting materials under mild conditions (Snieckus & Guimarães, 2014).
Antitumor Activity
Compounds derived from 6-amino-2-(methylthio)pyrimidin-4(3H)-one have shown potential antitumor activity. In particular, the novel pyrimido[4,5‐b]quinolin‐4‐ones exhibited remarkable activity against multiple cancer cell lines in in vitro assays (Insuasty et al., 2013).
Microwave-Assisted Synthesis
The use of microwave-assisted conditions has been employed for the efficient synthesis of pyrimido(4,5-d)pyrimidine-2,5-dione derivatives, starting from 6-amino-3-methyl-2-(methylthio)pyrimidin-4(3H)-one, aldehydes, and urea. This demonstrates a novel and efficient method for synthesizing these derivatives (Dabiri et al., 2007).
Crystal and Molecular Structure Studies
2-Amino-4-chloro-5-formyl-6-[methyl(2-methylphenyl)amino]pyrimidine and its analogues have been studied for their crystal and molecular structures. These studies provide insights into the electronic structures and hydrogen-bonding patterns of these compounds, which are essential for understanding their potential applications (Trilleras et al., 2009).
properties
IUPAC Name |
4-chloro-5-iodo-2-methylsulfanyl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClIN2OS/c1-11-5-8-3(6)2(7)4(10)9-5/h1H3,(H,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFMFMAVBNDRHBE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC(=C(C(=O)N1)I)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClIN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40731881 |
Source
|
| Record name | 6-Chloro-5-iodo-2-(methylsulfanyl)pyrimidin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40731881 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.52 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
917895-50-2 |
Source
|
| Record name | 6-Chloro-5-iodo-2-(methylsulfanyl)pyrimidin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40731881 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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